Cas no 2171613-91-3 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-2-(methylsulfanyl)ethylpent-4-enamidoacetic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-2-(methylsulfanyl)ethylpent-4-enamidoacetic acid
• CAS No: 2171613-91-3
• MF: C₂₅H₂₈N₂O₅S
• MW: 468.565225601196
• CID: 5921855
• PubChem ID: 165515779
• Update Time: 2025-05-20

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-2-(methylsulfanyl)ethylpent-4-enamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-2-(methylsulfanyl)ethylpent-4-enamidoacetic acid
• 2171613-91-3
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-[2-(methylsulfanyl)ethyl]pent-4-enamido]acetic acid
• EN300-1528128

• Inchi： 1S/C25H28N2O5S/c1-3-8-22(24(30)27(13-14-33-2)15-23(28)29)26-25(31)32-16-21-19-11-6-4-9-17(19)18-10-5-7-12-20(18)21/h3-7,9-12,21-22H,1,8,13-16H2,2H3,(H,26,31)(H,28,29)
• InChI Key： NXGGSYZVLOOOBM-UHFFFAOYSA-N
• SMILES： S(C)CCN(CC(=O)O)C(C(CC=C)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 468.17189317g/mol
• Monoisotopic Mass: 468.17189317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 121Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-2-(methylsulfanyl)ethylpent-4-enamidoacetic acid

Comprehensive Analysis of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-2-(methylsulfanyl)ethylpent-4-enamidoacetic acid (CAS No. 2171613-91-3)

The compound 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-2-(methylsulfanyl)ethylpent-4-enamidoacetic acid (CAS No. 2171613-91-3) is a specialized Fmoc-protected amino acid derivative with significant applications in peptide synthesis and bioconjugation. Its unique structure, featuring a methylsulfanyl group and a pent-4-enamido backbone, makes it a valuable building block for researchers in pharmaceutical development and chemical biology. This article delves into its properties, synthesis, and emerging applications, addressing common queries like "How is Fmoc-protected amino acid used in drug discovery?" and "What are the advantages of methylsulfanyl groups in peptide design?".

In recent years, the demand for custom peptide synthesis has surged, driven by advancements in cancer therapeutics and targeted drug delivery. The Fmoc group in CAS 2171613-91-3 provides orthogonal protection during solid-phase peptide synthesis (SPPS), a technique frequently searched by users exploring "automated peptide synthesizers" or "SPPS troubleshooting". The compound's alkene functionality (from the pent-4-enamido moiety) enables click chemistry modifications, aligning with trends in bioorthogonal labeling – a hot topic in proteomics research.

The methylsulfanyl (SMe) side chain in this molecule has drawn attention for its role in hydrogen bond interactions and hydrophobic stabilization of peptide structures. Researchers investigating "non-natural amino acid applications" often seek such derivatives to modulate protein-protein interactions. Notably, the compound's CAS 2171613-91-3 identifier is increasingly indexed in patents related to GPCR-targeting peptides, reflecting industry interest in neurological disorder treatments.

From a synthetic chemistry perspective, the carboxylic acid terminus allows efficient coupling to other amino acids, while the Fmoc-protected amine ensures compatibility with standard peptide elongation protocols. This dual functionality addresses frequent search queries like "how to introduce unnatural amino acids into peptides". The compound's 2171613-91-3 registry number is particularly relevant in discussions about side-chain diversification strategies, a trending subtopic in combinatorial chemistry forums.

Emerging applications leverage the compound's thioether linkage (from methylsulfanyl) for metal coordination in biomaterial engineering. This aligns with growing searches for "peptide-based nanomaterials" and "bioinorganic hybrid systems". The pent-4-enamidoacetic acid segment also enables photocrosslinking – a technique gaining traction in 3D bioprinting research, as evidenced by rising Google Scholar citations containing these keywords.

Quality control of CAS 2171613-91-3 involves HPLC purity analysis and mass spectrometry, addressing common manufacturer concerns about "Fmoc-amino acid stability". The compound's chromatographic behavior is frequently compared to standard Fmoc-amino acid derivatives in technical forums discussing "HPLC method development for peptide intermediates". Its storage typically requires anhydrous conditions (-20°C), a detail often queried by first-time users in peptide synthesis communities.

In conclusion, 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-2-(methylsulfanyl)ethylpent-4-enamidoacetic acid represents a versatile tool at the intersection of organic chemistry and life sciences. Its CAS 2171613-91-3 designation serves as a critical reference for researchers exploring structure-activity relationships in peptide-based drug design, while its functional groups cater to cutting-edge needs in bioconjugation technologies and smart biomaterials development.